N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3,5-dichloro-2-[(4-chlorophenyl)methoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C16H11Cl3N4O/c17-13-3-1-11(2-4-13)8-24-16-12(5-14(18)6-15(16)19)7-22-23-9-20-21-10-23/h1-7,9-10H,8H2/b22-7+
• InChI Key: QJCGUJFZAZMARY-QPJQQBGISA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2Cl)Cl)C=NN3C=NN=C3)Cl
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2Cl)Cl)/C=N/N3C=NN=C3)Cl
• Molecular Formula: C16H11Cl3N4O
• Molecular Weight: 381.6 g/mol

Description

N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine, also known as DCB-T, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives and has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine is not fully understood, but it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and survival, as well as to induce apoptosis in cancer cells. This compound has also been shown to have neuroprotective effects and to inhibit the aggregation of beta-amyloid, a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine in lab experiments is that it has been shown to have anticancer properties and neuroprotective effects, making it a promising candidate for further research in these areas. However, one limitation is that the mechanism of action of this compound is not fully understood, and more research is needed to fully elucidate its effects.

Future Directions

There are a number of future directions for research on N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine. One area of interest is its potential use in combination with other anticancer drugs to enhance their effectiveness. Another area of interest is its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects. Further research is also needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine can be synthesized using a variety of methods, including the reaction of 3,5-dichloro-2-hydroxybenzaldehyde with 4-chlorobenzylamine to form an intermediate, which is then reacted with 4H-1,2,4-triazol-4-amine to form this compound. Another method involves the reaction of 3,5-dichloro-2-hydroxybenzaldehyde with 4-chlorobenzylamine and 4H-1,2,4-triazol-4-amine in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

N-{3,5-dichloro-2-[(4-chlorobenzyl)oxy]benzylidene}-4H-1,2,4-triazol-4-amine has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anticancer properties and has been tested on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.